BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 4-amino-3,5,6-trichloropicolinate
molecular structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 4-amino-3,5,6-
Compound Name: ) o
trichloropicolinate

Cat. No.: B087681

In-Depth Technical Guide: Methyl 4-amino-3,5,6-
trichloropicolinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-amino-3,5,6-trichloropicolinate, a synthetic auxin herbicide, is a compound of
significant interest in agricultural and potentially pharmaceutical research. As a picolinic acid
derivative, it exhibits potent herbicidal activity against broadleaf weeds. Emerging research
also suggests its potential as an antiviral and anticancer agent due to its inhibitory effects on
fatty acid transport mechanisms. This guide provides a comprehensive overview of its
molecular structure, weight, physicochemical properties, and insights into its mechanisms of
action, supported by experimental considerations.

Molecular Structure and Properties

Methyl 4-amino-3,5,6-trichloropicolinate is a chlorinated pyridine derivative with a methyl
ester functional group. The presence of the amino group and chlorine atoms on the pyridine
ring, along with the methyl ester at the 2-position, are crucial for its biological activity.

Molecular Structure:
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Caption: 2D molecular structure of methyl 4-amino-3,5,6-trichloropicolinate.

Physicochemical Data Summary:

Property Value Reference

Methyl 4-amino-3,5,6-trichloro-
IUPAC Name O [1]
2-picolinate

Picloram-methyl ester, Methyl
Synonyms 4-amino-3,5,6- [1]
trichloropyridine-2-carboxylate

CAS Number 14143-55-6 [1]12]
Molecular Formula C7HsCIsN20:2 [1][2]
Molecular Weight 255.49 g/mol [2]
Boiling Point 394.6 °C at 760 mmHg [2]

Experimental Protocols
Synthesis

The synthesis of methyl 4-amino-3,5,6-trichloropicolinate typically involves the esterification
of its parent carboxylic acid, 4-amino-3,5,6-trichloropicolinic acid (commonly known as
picloram).

General Fischer-Speier Esterification Protocol (Adapted):

e Reaction Setup: In a round-bottom flask, dissolve 4-amino-3,5,6-trichloropicolinic acid (1.0
equivalent) in an excess of anhydrous methanol (which acts as both reactant and solvent).

» Catalyst Addition: While stirring the mixture at room temperature, slowly add a catalytic
amount of a strong acid, such as concentrated sulfuric acid (0.1-0.2 equivalents), dropwise.
The addition is exothermic, and a transient increase in temperature may be observed.

o Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65
°C for methanol) using a suitable heating source. Monitor the reaction progress by a
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technique such as thin-layer chromatography (TLC) until the starting material is consumed.

o Work-up: After cooling the reaction mixture to room temperature, carefully neutralize the
excess acid by the slow addition of a saturated aqueous solution of a weak base, like sodium
bicarbonate.

o Extraction: Extract the aqueous mixture with a suitable organic solvent, for example, ethyl
acetate.

 Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium
sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude
methyl ester. Further purification can be achieved by recrystallization or column
chromatography.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) for Quantification (General Method):

A reversed-phase HPLC method with UV detection can be adapted for the quantification of
methyl 4-amino-3,5,6-trichloropicolinate.

e Column: A C18 stationary phase is commonly used.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., formic acid in
water) and an organic solvent (e.g., methanol or acetonitrile).

e Detection: UV detection at a wavelength determined by the compound's UV absorbance
spectrum.

e Quantification: Based on a calibration curve generated from standards of known
concentrations.

Mechanism of Action
Herbicidal Activity: Auxin Signaling Pathway

Methyl 4-amino-3,5,6-trichloropicolinate acts as a synthetic auxin, disrupting plant growth by
interfering with the natural auxin signaling pathway. In this pathway, the F-box protein
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TRANSPORT INHIBITOR RESISTANT 1 (TIR1) and its homologs (AFBs) act as auxin
receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b087681?utm_src=pdf-body-img
https://www.benchchem.com/product/b087681?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Gas chromatography-mass spectrometry analysis of amino acid enantiomers as methyl
chloroformate derivatives: application to space analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. Mechanism of inhibition of human secretory phospholipase A2 by flavonoids: rationale for
lead design - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Methyl 4-amino-3,5,6-trichloropicolinate molecular
structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087681#methyl-4-amino-3-5-6-trichloropicolinate-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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